Cas no 933674-89-6 (4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene)

4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene structure
933674-89-6 structure
Product Name:4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene
CAS No:933674-89-6
MF:C8H3BrF6O
MW:309.003242731094
CID:3157381
PubChem ID:26596633
Update Time:2025-04-21

4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene
    • F82014
    • AKOS040768705
    • SCHEMBL21381618
    • 3-trifluoromethyl-4-(trifluoromethoxy)-bromobenzene
    • DTCUJNHGVFXHIE-UHFFFAOYSA-N
    • 4-bromo-1-(trifluoromethoxy)-2-(trifluoromethyl)benzene
    • 933674-89-6
    • 3-trifluoromethyl-4-(trifluoromethoxy)bromobenzene
    • MFCD07777225
    • MDL: MFCD07777225
    • Inchi: 1S/C8H3BrF6O/c9-4-1-2-6(16-8(13,14)15)5(3-4)7(10,11)12/h1-3H
    • InChI Key: DTCUJNHGVFXHIE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(F)(F)F)C=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 307.92715g/mol
  • Monoisotopic Mass: 307.92715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

4-Bromo-1-trifluoromethoxy-2-trifluoromethyl-benzene Pricemore >>

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